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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the publicly available preclinical data for (Rac)-
Zevaquenabant, a peripherally acting dual inhibitor of cannabinoid receptor 1 (CB1R) and

inducible nitric oxide synthase (iNOS). The performance of (Rac)-Zevaquenabant is compared

with other CB1R antagonists in relevant preclinical models of fibrosis. Detailed experimental

methodologies are provided for key cited experiments to facilitate independent verification and

further research.

Data Summary
(Rac)-Zevaquenabant, also known as MRI-1867, has demonstrated promising anti-fibrotic

efficacy in preclinical models of liver and pulmonary fibrosis. Its dual mechanism of action,

targeting both CB1R and iNOS, appears to offer an advantage over first-generation CB1R

antagonists like Rimonabant, which were withdrawn from the market due to centrally-mediated

psychiatric side effects.

Table 1: Comparative Efficacy of (Rac)-Zevaquenabant
and Rimonabant in a Bile Duct Ligation (BDL) Model of
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Liver Fibrosis in Mice
Treatment
Group

Dose
Sirius Red
Staining (%
area)

Liver
Hydroxyprolin
e (µg/g)

Reference

Sham - ~1% ~50 [1]

BDL + Vehicle - ~12% ~250 [1]

BDL +

Rimonabant
3 mg/kg/day ~8% ~180 [1]

BDL + (Rac)-

Zevaquenabant

(MRI-1867)

3 mg/kg/day ~5% ~120 [1]

Note: Values are

approximated

from graphical

data presented in

the source.

(Rac)-

Zevaquenabant

shows a

statistically

significant

greater reduction

in fibrosis

markers

compared to

Rimonabant.

Table 2: Efficacy of (Rac)-Zevaquenabant in a
Bleomycin-Induced Pulmonary Fibrosis Model in Mice
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Treatment
Group

Dose Ashcroft Score
Lung
Hydroxyprolin
e (µ g/lung )

Reference

Saline + Vehicle - Not Reported ~100

Inversago

Pharma Press

Release

Bleomycin +

Vehicle
- Not Reported ~250

Inversago

Pharma Press

Release

Bleomycin +

(Rac)-

Zevaquenabant

(INV-101)

Not Disclosed

Statistically

Significant

Reduction

Statistically

Significant

Reduction

Inversago

Pharma Press

Release

Note: Specific

quantitative

values for the

Ashcroft score

and

hydroxyproline

content were not

publicly released

but were stated

to be statistically

significant.

Experimental Protocols
Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis
Model in Rodents
This model is widely used to induce liver fibrosis and cirrhosis.

Animal Model: Male Sprague-Dawley rats or C57BL/6 mice are commonly used.
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Induction: Carbon tetrachloride (CCl4) is typically administered via intraperitoneal (i.p.)

injection or oral gavage. A common protocol involves i.p. injection of CCl4 (diluted in a

vehicle like corn oil or olive oil) at a dose of 0.5-2 mL/kg body weight, twice weekly for 4-12

weeks to induce progressive fibrosis.[2][3]

Treatment: The test compound, such as (Rac)-Zevaquenabant, is administered daily or on a

specified schedule, starting either before or after the induction of fibrosis, depending on the

study's aim (prophylactic or therapeutic).

Efficacy Endpoints:

Histopathology: Liver tissue is collected, fixed in formalin, and embedded in paraffin.

Sections are stained with Hematoxylin and Eosin (H&E) for general morphology and with

Picrosirius Red or Masson's trichrome to visualize and quantify collagen deposition

(fibrosis).[4]

Hydroxyproline Assay: The total collagen content in the liver is quantified by measuring the

amount of hydroxyproline, a major component of collagen.[4][5]

Gene Expression Analysis: The expression of pro-fibrotic genes (e.g., Collagen Type I, α-

SMA, TIMP-1) and inflammatory markers can be measured by quantitative real-time PCR

(qRT-PCR).

Serum Biomarkers: Liver enzymes such as alanine aminotransferase (ALT) and aspartate

aminotransferase (AST) are measured in the serum as indicators of liver damage.[4]

Bleomycin-Induced Pulmonary Fibrosis Model in Mice
This is a standard model for studying the pathogenesis of pulmonary fibrosis and for evaluating

potential therapies.

Animal Model: C57BL/6 mice are frequently used due to their susceptibility to bleomycin-

induced fibrosis.

Induction: A single dose of bleomycin sulfate is administered via intratracheal (i.t.) or

oropharyngeal (O.P.) instillation. The typical dose ranges from 1.5 to 3 U/kg body weight.[6]

[7]
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Treatment: The investigational drug is administered, often daily, starting at a specific time

point after bleomycin instillation.

Efficacy Endpoints:

Histopathology: Lungs are harvested, inflated, and fixed. Sections are stained with H&E

and Masson's trichrome. The severity of fibrosis is often semi-quantitatively scored using

the Ashcroft scoring system.[6]

Hydroxyproline Assay: The total lung collagen content is determined by measuring

hydroxyproline levels.

Bronchoalveolar Lavage (BAL) Fluid Analysis: The BAL fluid is collected to analyze

inflammatory cell infiltration (total and differential cell counts) and cytokine levels.[6]

Pulmonary Function Tests: In some studies, lung function parameters such as forced vital

capacity (FVC) and forced expiratory volume (FEV) are measured.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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